Cas no 56622-57-2 (2-Pyrrolidinone, 1-[(6-methyl-3-pyridinyl)methyl]-)
![2-Pyrrolidinone, 1-[(6-methyl-3-pyridinyl)methyl]- structure](https://www.kuujia.com/scimg/cas/56622-57-2x500.png)
56622-57-2 structure
Product name:2-Pyrrolidinone, 1-[(6-methyl-3-pyridinyl)methyl]-
2-Pyrrolidinone, 1-[(6-methyl-3-pyridinyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrrolidinone, 1-[(6-methyl-3-pyridinyl)methyl]-
- 1-[(6-methylpyridin-3-yl)methyl]pyrrolidin-2-one
- 56622-57-2
- SCHEMBL13853395
- DTXSID60480768
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- Inchi: InChI=1S/C11H14N2O/c1-9-4-5-10(7-12-9)8-13-6-2-3-11(13)14/h4-5,7H,2-3,6,8H2,1H3
- InChI Key: KJZSMSLJLIOMMI-UHFFFAOYSA-N
- SMILES: CC1N=CC(CN2CCCC2=O)=CC=1
Computed Properties
- Exact Mass: 190.11072
- Monoisotopic Mass: 190.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 33.2Ų
Experimental Properties
- PSA: 33.2
2-Pyrrolidinone, 1-[(6-methyl-3-pyridinyl)methyl]- Related Literature
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1. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
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Dehua Zhou,Kongjun Zhu,Qingliu Wu,Yifeng Wang,Guoan Tai Nanoscale, 2016,8, 1975-1985
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Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
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Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
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Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
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Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
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Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
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Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
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